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Compound of Interest

Compound Name: GSK1292263

Cat. No.: B1663553

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK1292263 is a potent and selective agonist for the G protein-coupled receptor 119
(GPR119).[1]]2][3] GPR119 is primarily expressed in pancreatic [3-cells and intestinal
enteroendocrine L-cells. Its activation stimulates glucose-dependent insulin secretion and the
release of incretin hormones such as glucagon-like peptide-1 (GLP-1), making it a therapeutic
target for type 2 diabetes.[4][5] These application notes provide a detailed protocol for the
preparation and oral gavage administration of GSK1292263 to rodents for pre-clinical research.

Data Presentation
Table 1: Physicochemical Properties of GSK1292263
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Property Value Reference
Molecular Formula C23H28N404S [1]
Molecular Weight 456.56 g/mol [1]
CAS Number 1032823-75-8 [1]
Appearance White to off-white solid [6]
Solubility (DMSO) > 34 mg/mL [1]
Solubility (Water) Insoluble [1]
Solubility (Ethanol) Insoluble [1]

Table 2: Recommended Dosing and Vehicle Parameters

for Rodent Oral Gavage

Parameter Mouse Rat Reference

Dosage Range 10 - 30 mg/kg 3 - 30 mg/kg [1][6]
Corn oil, Corn oil,

) ] Carboxymethylcellulos  Carboxymethylcellulos

Vehicle Options ) ) [1107]
e-sodium (CMC-Na) e-sodium (CMC-Na)
suspension suspension

Maximum Gavage
< 2-3 mL (for adult) 5 ml/kg [8][9]

Volume

_ ) 18-20 gauge, flexible
Gavage Needle Size 20-22 gauge, flexible [8][10]

or curved

Experimental Protocols

Protocol 1: Preparation of GSK1292263 in Corn Oil

(Solution)

This protocol is suitable for achieving a clear solution of GSK1292263.
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Materials:
o GSK1292263 powder
o Dimethyl sulfoxide (DMSQ), fresh and anhydrous
e Cornoll
 Sterile microcentrifuge tubes
» Vortex mixer
» Pipettes and sterile tips
Procedure:
e Prepare Stock Solution:
o Weigh the required amount of GSK1292263 powder.

o Prepare a stock solution in DMSO. For example, a 20 mg/mL stock solution can be
prepared.[7] Ensure the powder is completely dissolved by vortexing.

o Prepare Working Solution:

o To prepare the final dosing solution, dilute the DMSO stock solution with corn oil. For
example, to achieve a 2 mg/mL working solution, add 100 uL of the 20 mg/mL DMSO
stock solution to 900 pL of corn oil.[7]

o Mix thoroughly by vortexing to ensure a homogenous solution.
e Administration:
o The working solution should be prepared fresh on the day of the experiment.[2]

o Administer the solution to the rodent via oral gavage at the desired dose.

Protocol 2: Preparation of GSK1292263 as a Suspension
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This protocol is suitable for administering GSK1292263 as a homogenous suspension.

Materials:

GSK1292263 powder

0.5% Carboxymethylcellulose-sodium (CMC-Na) in sterile water

Mortar and pestle or homogenizer

Sterile tubes

Vortex mixer or sonicator

Procedure:
» Vehicle Preparation:

o Prepare a 0.5% (w/v) solution of CMC-Na in sterile water. Mix well until the CMC-Na is
fully dissolved. This may require stirring for an extended period.

e Suspension Formulation:

[¢]

Weigh the required amount of GSK1292263 powder.

[e]

If necessary, grind the powder to a fine consistency using a mortar and pestle.

[e]

Gradually add the 0.5% CMC-Na vehicle to the powder while triturating or homogenizing
to form a uniform suspension.

[e]

Vortex or sonicate the suspension to ensure homogeneity before each administration.

e Administration:

o The suspension should be continuously mixed during dosing to prevent settling of the
compound.

o Administer the suspension to the rodent via oral gavage at the desired dose.
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Protocol 3: Rodent Oral Gavage Procedure

Materials:

Prepared GSK1292263 formulation (solution or suspension)

Appropriately sized oral gavage needle (flexible or curved stainless steel with a ball tip)

Syringe (1 mL or appropriate size for the dosing volume)

Animal scale

Procedure:

e Animal Preparation:

o Weigh the animal to accurately calculate the required dosing volume.

o Gently restrain the rodent. For mice, this can be done by scruffing the neck and back to
immobilize the head and body. For rats, a similar but firmer grip is required. Ensure the
animal's body is held in a straight line from head to tail to facilitate the passage of the
gavage needle.

o Gavage Needle Insertion:

o Measure the gavage needle against the animal to estimate the correct insertion depth
(from the tip of the nose to the last rib).

o Fill the syringe with the calculated volume of the GSK1292263 formulation, ensuring there
are no air bubbles.

o Gently insert the gavage needle into the side of the animal's mouth, passing it over the
tongue towards the esophagus.

o Advance the needle smoothly and without resistance. If resistance is met, withdraw the
needle and reposition. Do not force the needle, as this can cause esophageal or tracheal
injury.
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e Compound Administration:

o Once the needle is correctly positioned in the esophagus, slowly administer the compound
by depressing the syringe plunger.

o After administration, gently withdraw the needle in a single, smooth motion.
e Post-Procedure Monitoring:

o Return the animal to its cage and monitor for any signs of distress, such as difficulty
breathing, regurgitation, or changes in behavior.

o Ensure the animal has free access to food and water.

Visualizations

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

GPR119 Signaling Pathway

GSK1292263

GPR119 Receptor

Activates

Gas Protein

Activates

Adenylate Cyclase

onverts ATP to

CAMP

Activates

Protein Kinase A
(PKA)

Stimulates Stimulates

Glucose-Dependent

. . GLP-1 Release
Insulin Secretion

Click to download full resolution via product page

Caption: GPR119 signaling cascade initiated by GSK1292263.
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Oral Gavage Experimental Workflow
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Caption: Step-by-step workflow for rodent oral gavage.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1663553?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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